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Compound of Interest

Compound Name: Cys(Npys)-(Arg)9

Cat. No.: B15139216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of the cell-

penetrating peptide (CPP) Cys(Npys)-(Arg)9 in the transformation of plant cells. This

technology offers a promising alternative to traditional plant transformation methods, enabling

the delivery of macromolecules such as proteins and nucleic acids into walled plant cells.

Introduction
The delivery of functional macromolecules into plant cells is a cornerstone of modern plant

biotechnology. However, the rigid plant cell wall presents a significant barrier to entry. Cell-

penetrating peptides (CPPs) are short peptides capable of traversing cellular membranes and

delivering a variety of cargo molecules. Cys(Npys)-(Arg)9 is a cationic CPP composed of nine

D-arginine residues and an N-terminally modified cysteine. The 3-nitro-2-pyridinesulfenyl

(Npys) group on the cysteine enables the covalent conjugation of cargo molecules containing a

free thiol group via a reducible disulfide bond. This system allows for the efficient delivery of

cargo into the plant cell cytoplasm.

Applications in Plant Science
The primary application of Cys(Npys)-(Arg)9 in plant science is the in vitro and in vivo delivery

of functional proteins and other macromolecules into plant cells for various purposes, including:
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Genome Engineering: Delivery of site-specific nucleases like Zinc Finger Nucleases (ZFNs)

and CRISPR-Cas9 ribonucleoproteins (RNPs) for targeted mutagenesis.[1] This approach

can lead to the generation of non-transgenic, genome-edited plants.

Modulation of Gene Expression: Delivery of transcription factors or other regulatory proteins

to control the expression of target genes.

Metabolic Engineering: Introduction of enzymes to alter metabolic pathways within the cell.

Fundamental Research: Delivery of fluorescently labeled proteins to study intracellular

processes and protein localization.[2][3]

Data Summary
The following tables summarize quantitative data gathered from studies utilizing arginine-rich

CPPs for protein delivery into plant cells.

Table 1: Efficiency of CPP-Mediated Protein Delivery into Wheat Microspores
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Cell-
Penetrating
Peptide

Cargo
Protein

Molar Ratio
(CPP:Protei
n)

Incubation
Time (h)

Observed
Efficiency

Reference

Cys(Npys)-

(D-Arg)9
mCherry 1:1 1

Successful

uptake

observed via

fluorescence

microscopy.

[3]

Penetratin mCherry 1:1 1

High binding

to microspore

exine, but

lower

internalization

compared to

R9.

[2][3]

Transportan mCherry 1:1 1

Lower

binding and

internalization

compared to

cationic

CPPs.

[3]

MAP mCherry 1:1 1

Lower

binding and

internalization

compared to

cationic

CPPs.

[3]

Table 2: Application of Cys(Npys)-(D-Arg)9 for Genome Editing Protein Delivery
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Plant
Material

Delivered
Protein

CPP
Concentrati
on

Protein
Concentrati
on

Outcome Reference

Wheat

Microspores

ZFN

monomers
1 µg

500 ng each

(left & right

monomers)

Successful

genome

editing at the

target site.

[1]

Wheat

Haploid

Embryos

ZFN

monomers
1 µg

500 ng each

(left & right

monomers)

Successful

genome

editing at the

target site.

[1]

Experimental Protocols
Protocol 1: Conjugation of Cys(Npys)-(Arg)9 to a Thiol-
Containing Cargo Protein
This protocol describes the formation of a disulfide bond between the Cys(Npys)-(Arg)9
peptide and a cargo protein that has a free cysteine residue.

Materials:

Cys(Npys)-(Arg)9 peptide

Cargo protein with a free cysteine residue (e.g., purified recombinant protein)

Conjugation Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Microcentrifuge tubes

Procedure:

Prepare Solutions:

Dissolve Cys(Npys)-(Arg)9 in the Conjugation Buffer to a final concentration of 1 mg/mL.
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Prepare the cargo protein in the same Conjugation Buffer to the desired concentration.

Conjugation Reaction:

Mix the Cys(Npys)-(Arg)9 solution with the cargo protein solution in a microcentrifuge

tube. A 1:1 molar ratio is a good starting point.[3] For example, mix 1 nmol of Cys-mCherry

protein with 1 nmol of Cys(Npys)-(D-Arg)9 peptide.[3]

Incubate the reaction mixture for at least 1 hour at room temperature with gentle agitation.

[1][3]

Purification (Optional):

If necessary, remove unconjugated peptide using dialysis or size-exclusion

chromatography appropriate for the size of the cargo protein.

Verification of Conjugation (Optional):

Analyze the conjugation reaction using SDS-PAGE. The conjugated product should have a

higher molecular weight than the unconjugated cargo protein.

Protocol 2: Delivery of Cys(Npys)-(Arg)9-Protein
Conjugate into Wheat Microspores
This protocol is adapted from Bilichak et al. (2015, 2018) for the delivery of proteins into

isolated wheat microspores.[1][3]

Materials:

Cys(Npys)-(Arg)9-protein conjugate (from Protocol 1)

Isolated wheat microspores at the mid-to-late uninucleate stage

Microspore Culture Induction Medium (CIMC7)

Fluorescein diacetate (FDA) for viability staining (optional)

Fluorescence microscope
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Procedure:

Microspore Preparation:

Isolate wheat microspores from immature spikes as described previously.[1]

Resuspend the isolated microspores in CIMC7 medium at a density of approximately

100,000 cells per 100 µL.

Transfection:

Add the Cys(Npys)-(Arg)9-protein conjugate to the microspore suspension. For example,

add the 1-hour conjugation mixture containing 500 ng of each ZFN monomer and 1 µg of

Cys(Npys)-(D-R)9 to 100,000 microspores in 100 µL of CIMC7 medium.[1]

Incubate the microspores with the conjugate for 1 hour at room temperature.

Washing:

Wash the microspores three times with fresh CIMC7 medium to remove excess conjugate.

Centrifuge the microspores at a low speed (e.g., 100 x g) for 1-2 minutes between

washes.

Analysis of Delivery:

If a fluorescent protein was used as cargo, resuspend the washed microspores in a small

volume of CIMC7 medium.

(Optional) Add FDA to a final concentration of 2 µg/mL to stain viable cells.

Observe the microspores using a fluorescence microscope with appropriate filter sets for

the fluorescent protein and FDA. Successful delivery will be indicated by the colocalization

of the protein's fluorescence signal within the viable (green fluorescent) microspores.

Visualizations
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Caption: Experimental workflow for protein delivery into plant cells.
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Caption: Proposed mechanism of Cys(Npys)-(Arg)9-mediated cargo delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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